2-(2-Chlorophenyl)-1-(7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl)ethanone

• IUPAC Name: 2-(2-chlorophenyl)-1-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]ethanone
• InChI: InChI=1S/C19H18ClF2NOS/c20-16-4-2-1-3-13(16)11-19(24)23-8-7-18(25-10-9-23)15-12-14(21)5-6-17(15)22/h1-6,12,18H,7-11H2
• InChI Key: RQNSTRWUIVZNAT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=C(C=CC(=C2)F)F)C(=O)CC3=CC=CC=C3Cl
• Molecular Formula: C19H18ClF2NOS
• Molecular Weight: 381.9 g/mol
• CAS No.: 1706298-04-5

Description

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound are not clearly mentioned in the sources I searched.

Scientific Research Applications

Enzymatic Synthesis and Green Chemistry

The development of green and environmentally sound enzymatic processes for synthesizing chiral intermediates demonstrates a significant advancement in chemical synthesis. For instance, the enzymatic process for preparing (S)-2-Chloro-1-(3,4-difluorophenyl)ethanol, a crucial chiral intermediate for Ticagrelor, showcases high conversion rates, purity, and an environmentally friendly approach with potential for industrial application (Guo et al., 2017).

Molecular Dynamics and Quantum Chemical Studies

Quantum chemical and molecular dynamics simulation studies have been applied to analyze the inhibition performances of certain thiazole and thiadiazole derivatives, providing insights into corrosion inhibition and the interaction between molecules and metal surfaces. Such studies contribute to a deeper understanding of molecular interactions and the development of materials with improved properties (Kaya et al., 2016).

Novel Compound Synthesis

Research into the synthesis of novel compounds, such as various substituted 1,3,4-thiadiazol-2(3H)-one derivatives, showcases the innovative approaches to creating molecules with potential applications in materials science, pharmaceuticals, and beyond. These studies often involve exploring new reaction mechanisms and pathways for synthesizing complex molecules (Tahtaci & Aydin, 2019).

Application in Antifungal Agents

The asymmetric synthesis of biologically active enantiomers of antifungal agents, such as SM-9164, through a series of strategic chemical reactions, highlights the compound's relevance in medicinal chemistry and drug development. These processes emphasize the importance of stereochemistry in the biological activity of compounds (Miyauchi et al., 1996).

Advances in Organic Synthesis

The facile synthesis of enantiomerically pure diarylethanes represents another facet of chemical research applications, demonstrating methodologies for achieving high enantiomeric purities and absolute configurations. This area of research is crucial for the development of stereochemically complex molecules for various scientific applications (Zhang et al., 2014).